![molecular formula C13H9Cl2N3OS B278529 3-chloro-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide](/img/structure/B278529.png)
3-chloro-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide, also known as CPB, is a potent inhibitor of protein tyrosine phosphatase 1B (PTP1B). PTP1B is an enzyme that plays a crucial role in regulating insulin signaling and glucose homeostasis, making it an attractive target for the development of new drugs to treat type 2 diabetes and obesity.
Mechanism of Action
3-chloro-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide inhibits the activity of PTP1B, which is a negative regulator of insulin signaling. By inhibiting PTP1B, this compound enhances insulin signaling and improves glucose uptake in skeletal muscle and adipose tissue. This compound also activates the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating energy metabolism and glucose homeostasis.
Biochemical and physiological effects:
This compound has been shown to improve insulin sensitivity and glucose tolerance in animal models of diabetes and obesity. This compound also reduces body weight and improves lipid metabolism in obese mice. In addition, this compound has anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
3-chloro-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide is a potent and selective inhibitor of PTP1B, making it a valuable tool for studying the role of PTP1B in insulin signaling and glucose homeostasis. However, this compound has limited solubility in aqueous solutions, which can make it difficult to work with in some experiments.
Future Directions
Future research on 3-chloro-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide could focus on its potential as a therapeutic agent for the treatment of type 2 diabetes and obesity. Studies could also investigate the anti-inflammatory and anti-cancer properties of this compound and its potential as a therapeutic agent for these conditions. In addition, further research could explore the mechanisms underlying the effects of this compound on energy metabolism and glucose homeostasis.
Synthesis Methods
The synthesis of 3-chloro-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide involves the reaction of 3-chlorobenzoic acid with thionyl chloride to form 3-chlorobenzoyl chloride, which is then reacted with 5-chloro-2-aminopyridine to form 3-chloro-N-[(5-chloropyridin-2-yl)carbamoyl]benzamide. The carbamoyl group is then converted to a thiocarbamoyl group using thiourea to form this compound.
Scientific Research Applications
3-chloro-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide has been extensively studied for its potential as a therapeutic agent for the treatment of type 2 diabetes and obesity. Studies have shown that this compound can improve insulin sensitivity and glucose tolerance in animal models of diabetes and obesity. This compound has also been shown to reduce body weight and improve lipid metabolism in obese mice. In addition, this compound has been shown to have anti-inflammatory and anti-cancer properties.
properties
Molecular Formula |
C13H9Cl2N3OS |
---|---|
Molecular Weight |
326.2 g/mol |
IUPAC Name |
3-chloro-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide |
InChI |
InChI=1S/C13H9Cl2N3OS/c14-9-3-1-2-8(6-9)12(19)18-13(20)17-11-5-4-10(15)7-16-11/h1-7H,(H2,16,17,18,19,20) |
InChI Key |
QQPCSAXWBZAJCT-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NC(=S)NC2=NC=C(C=C2)Cl |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NC(=S)NC2=NC=C(C=C2)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.